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Compound of Interest

Compound Name: 3-Benzoyl-7-methoxycoumarin
CAS No.: 64267-12-5
Cat. No.: B023905
Get Quote
. J

Executive Summary: Immediate Directives

Do NOT flush this compound down the drain. 3-Benzoyl-7-methoxycoumarin (CAS 64267-
12-5) is a functionalized coumarin derivative. Like many benzopyrones, it possesses significant
environmental persistence and aquatic toxicity potential.

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
* Waste Stream: Solid Organic Hazardous Waste (Non-Halogenated).

» Critical Storage: Light-sensitive; waste must be stored in amber glass or foil-wrapped
containers to prevent uncontrolled photolysis prior to disposal.

Chemical Profile & Hazard Identification

To ensure safe handling, the disposal protocol is grounded in the specific physicochemical
properties of the compound.
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Property Data Operational Implication

Chemical Name 3-Benzoyl-7-methoxycoumarin  Labeling requirement.

Unique identifier for waste

CAS Number 64267-12-5 )
manifests.
Molecular Formula C17H1204 Organic waste classification.
) ) ] Dust explosion hazard if
Physical State Solid (Crystalline Powder)

aerosolized.

o Low in water; Soluble in _ o
Solubility ] Strictly no drain disposal.
organic solvents (DMF, DMSO)

Irritant (H315, H319, H335); Requires PPE and

Key Hazards ] o o ) . )
Aquatic Toxicity (H410 implied)  environmental isolation.

The "Why" Behind the Protocol: Coumarin derivatives often exhibit biological activity and
stability against natural degradation. The benzoyl attachment at position 3 increases the
molecular weight and lipophilicity, making it potentially bioaccumulative in aquatic
environments. Therefore, incineration is the only validated method to break the aromatic
coumarin ring system and ensure complete destruction.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation & Stabilization

e Solid Waste: Collect pure 3-Benzoyl-7-methoxycoumarin powder in a dedicated solid
waste container.

o Container Type: Wide-mouth high-density polyethylene (HDPE) or amber glass jar.

o Precaution: If the compound is in a clear container, wrap it in aluminum foil. This prevents
UV-induced degradation which can form unknown byproducts, complicating the waste
profile for the incinerator facility.

 Liquid Waste (Mother Liguors/Solutions): If the compound is dissolved in solvents (e.g.,
DMSO, Methanol):
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o Segregate into "Organic Solvents - Non-Halogenated" waste streams.

o Crucial: Do not mix with oxidizing acids (Nitric, Perchloric) as coumarins can undergo
nitration or oxidation, potentially creating unstable exothermic mixtures.

Phase 2: Packaging & Labeling

A self-validating system requires accurate data transfer to the waste contractor.

o Seal: Ensure the cap is Tightly closed. Parafilm is recommended for long-term storage to
prevent solvent evaporation if in solution.

o Label: Apply a hazardous waste label with the following specific fields:
o Constituent: "3-Benzoyl-7-methoxycoumarin"[1][2][3]
o CAS: "64267-12-5"[1][2][3]

o Hazard Checkboxes: [x] Toxic [x] Irritant [X] Environmental Hazard

Phase 3: Spill Response (Immediate Action)

If a spill occurs during the disposal process:

Isolate: Evacuate the immediate area if dust is airborne.
o PPE: Wear nitrile gloves, safety goggles, and an N95 (or P100) particulate respirator.
e Dry Cleanup: Do not use water initially. Use a scoop or dustpan to collect the bulk solid.

o Wet Wipe: Wipe the residue with a paper towel dampened with ethanol or acetone (the
compound is soluble in organics).

o Disposal: Place all cleanup materials (wipes, gloves) into the solid hazardous waste
container.

Operational Workflow Diagram
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The following diagram illustrates the decision logic for disposing of 3-Benzoyl-7-
methoxycoumarin, ensuring compliance with environmental safety standards.

Waste Generation:
3-Benzoyl-7-methoxycoumarin

Determine Physical State

Powder/Crystals
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NO Oxidizers (Nitric/Perchloric)
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Figure 1: Decision matrix for the segregation and packaging of 3-Benzoyl-7-
methoxycoumarin waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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